Cas no 92765-68-9 (6H-Purin-6-one,1,7,8,9-tetrahydro-2-(4-morpholinyl)-8-thioxo-)
92765-68-9 structure
Product Name:6H-Purin-6-one,1,7,8,9-tetrahydro-2-(4-morpholinyl)-8-thioxo-
CAS No:92765-68-9
MF:C9H11N5O2S
MW:253.280939340591
CID:818565
PubChem ID:135455365
Update Time:2025-04-19
6H-Purin-6-one,1,7,8,9-tetrahydro-2-(4-morpholinyl)-8-thioxo- Chemical and Physical Properties
Names and Identifiers
-
- 6H-Purin-6-one,1,7,8,9-tetrahydro-2-(4-morpholinyl)-8-thioxo-
- 2-morpholin-4-yl-8-sulfanylidene-7,9-dihydro-3H-purin-6-one
- NSC527410
- 92765-68-9
- 2-(Morpholin-4-yl)-8-sulfanylidene-3,7,8,9-tetrahydro-6H-purin-6-one
- NSC-527410
- DTXSID70391836
-
- Inchi: 1S/C9H11N5O2S/c15-7-5-6(12-9(17)10-5)11-8(13-7)14-1-3-16-4-2-14/h1-4H2,(H3,10,11,12,13,15,17)
- InChI Key: SGGKJOMWJLCAPY-UHFFFAOYSA-N
- SMILES: S=C1NC2C(NC(=NC=2N1)N1CCOCC1)=O
Computed Properties
- Exact Mass: 253.06334578g/mol
- Monoisotopic Mass: 253.06334578g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 452
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 110Ų
6H-Purin-6-one,1,7,8,9-tetrahydro-2-(4-morpholinyl)-8-thioxo- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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